Cas no 2976-94-5 (Phenol,4-(methylnitrosoamino)-)

• Product Name: Phenol,4-(methylnitrosoamino)-
• CAS No: 2976-94-5
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 260569
• PubChem ID: 145666
• Update Time: 2025-04-19

Phenol,4-(methylnitrosoamino)- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-(methylnitrosoamino)-
• N-(4-hydroxyphenyl)-N-methylnitrous amide
• p-(Methylnitrosamino)phenol
• 2976-94-5
• BRN 1841689
• N-Nitroso-N-methyl-4-aminophenol
• SCHEMBL11550227
• CHEMBL152248
• 4-[methyl(nitroso)amino]phenol
• DTXSID90183912
• Phenol, p-(methylnitrosamino)-

• Inchi： 1S/C7H8N2O2/c1-9(8-11)6-2-4-7(10)5-3-6/h2-5,10H,1H3
• InChI Key： OZUFCRAEDISSPP-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)N(C)N=O

Computed Properties

• Exact Mass: 152.05864
• Monoisotopic Mass: 152.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 357.9°Cat760mmHg
• Flash Point: 170.2°C
• Refractive Index: 1.561
• PSA: 52.9